Cas no 1118844-28-2 (1-(2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate)

• Product Name: 1-(2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate
• CAS No: 1118844-28-2
• MF: C₂₁H₂₅N₃O₃S
• MW: 399.506503820419
• CID: 6420904
• PubChem ID: 45847966
• Update Time: 2024-01-16

1-(2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-26615901
• Z92726990
• [1-(2,3-dihydroindol-1-yl)-1-oxopropan-2-yl] 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanoate
• 1118844-28-2
• AKOS034710386
• 1-(2,3-dihydro-1H-indol-1-yl)-1-oxopropan-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate

• Inchi： 1S/C21H25N3O3S/c1-13-17(14(2)23-21(22-13)28-4)9-10-19(25)27-15(3)20(26)24-12-11-16-7-5-6-8-18(16)24/h5-8,15H,9-12H2,1-4H3
• InChI Key： CUIOYPYUHLQGQW-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(=O)OC(C)C(N1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 399.16166284g/mol
• Monoisotopic Mass: 399.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives